Cas no 1804361-50-9 (4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804361-50-9
• MF: C₈H₄BrF₃INO₃
• MW: 425.925944328308
• CID: 4837016
• Update Time: 2025-06-08

4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrF3INO3/c9-1-3-4(13)2-14-5(7(15)16)6(3)17-8(10,11)12/h2H,1H2,(H,15,16)
• InChI Key： PJGCOIFJVSENPE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)O)C(=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Recent Advances in the Application of 4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1804361-50-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1804361-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bromomethyl and iodo substituents alongside a trifluoromethoxy group, presents unique reactivity and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of complex molecules, particularly in the context of targeted therapies and medicinal chemistry.

One of the key areas of research involving this compound is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as an intermediate in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The presence of both bromomethyl and iodo groups allows for sequential functionalization, enabling the construction of diverse molecular architectures with high precision. This versatility has positioned the compound as a valuable tool in structure-activity relationship (SAR) studies.

In addition to its applications in kinase inhibitor development, recent investigations have highlighted the potential of 4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid in the design of PET (positron emission tomography) radiotracers. The iodine moiety, in particular, offers opportunities for radioiodination, making the compound a candidate for imaging agents targeting specific biological pathways. A 2024 study in ACS Chemical Biology reported successful incorporation of this compound into a radiotracer for visualizing tumor metabolism in preclinical models.

The trifluoromethoxy group present in the compound has also been the subject of recent pharmacological investigations. Research published in Bioorganic & Medicinal Chemistry Letters (2023) explored how this functional group influences the metabolic stability and membrane permeability of derived compounds. The findings suggest that the trifluoromethoxy modification can significantly enhance the pharmacokinetic properties of drug candidates, particularly in CNS-targeted therapies.

From a synthetic chemistry perspective, several recent publications have focused on optimizing the preparation and handling of 4-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-carboxylic acid. A 2023 paper in Organic Process Research & Development detailed improved synthetic routes that increase yield and purity while reducing hazardous byproducts. These methodological advances are crucial for scaling up production and ensuring reproducibility in research applications.

Looking forward, the unique combination of reactive sites on this molecule continues to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The compound's ability to participate in diverse chemical transformations while maintaining favorable physicochemical properties makes it particularly valuable in these emerging areas of pharmaceutical research.